Cas no 2227871-60-3 (rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methylphenol)

• Product Name: rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methylphenol
• CAS No: 2227871-60-3
• MF: C₁₃H₁₉NO
• MW: 205.296063661575
• CID: 5895918
• PubChem ID: 165686121
• Update Time: 2025-10-28

rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methylphenol Chemical and Physical Properties

Names and Identifiers

• rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methylphenol
• 2227871-60-3
• EN300-1764094
• rac-2-[(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl]-4-methylphenol

• Inchi： 1S/C13H19NO/c1-8-4-5-11(15)9(6-8)12-10(7-14)13(12,2)3/h4-6,10,12,15H,7,14H2,1-3H3/t10-,12-/m1/s1
• InChI Key： CNPMZICTMDVZNK-ZYHUDNBSSA-N
• SMILES： OC1=CC=C(C)C=C1[C@@H]1[C@@H](CN)C1(C)C

Computed Properties

• Exact Mass: 205.146664230g/mol
• Monoisotopic Mass: 205.146664230g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 239
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 2
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 46.2Ų

Additional information on rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methylphenol

Introduction to Rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methylphenol (CAS No. 2227871-60-3)

Rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methylphenol (CAS No. 2227871-60-3) is a meticulously crafted compound that has garnered significant attention in the field of chemical and biomedical research. This compound, characterized by its complex stereochemistry and functional groups, represents a fascinating subject of study due to its potential applications in drug discovery and molecular biology.

The molecular structure of Rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methylphenol features a cyclopropyl ring substituted with an amine group and a methylphenol moiety. The stereochemistry at the 1R and 3R positions contributes to its unique physicochemical properties, making it a valuable candidate for further investigation in synthetic chemistry and pharmacology.

In recent years, there has been a surge in research focused on the development of novel chiral compounds for therapeutic applications. The presence of multiple stereocenters in Rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methylphenol aligns it with this trend, as chiral drugs often exhibit improved efficacy and reduced side effects compared to their racemic counterparts. The compound's ability to interact selectively with biological targets is a key factor driving its exploration in medicinal chemistry.

The amine group in the molecule provides a versatile handle for further functionalization, enabling the synthesis of derivatives with tailored properties. This flexibility is particularly valuable in drug development, where modifications can be made to optimize pharmacokinetic profiles, bioavailability, and target specificity. Researchers have been leveraging this property to design molecules that can modulate enzyme activity or bind to specific receptors with high affinity.

Recent studies have highlighted the importance of cyclopropyl-containing compounds in medicinal chemistry due to their unique metabolic stability and binding characteristics. The cyclopropyl ring in Rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methylphenol contributes to its stability under physiological conditions, making it a promising scaffold for drug candidates. Additionally, the methylphenol moiety introduces hydrophobic interactions that can enhance membrane permeability and binding affinity.

The compound's stereochemistry has been a focal point for researchers seeking to understand how structural differences at stereocenters influence biological activity. Comparative studies have shown that enantiomers of similar molecules can exhibit vastly different pharmacological effects. This underscores the need for precise stereochemical control in drug design and highlights the significance of Rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methylphenol as a model compound for studying chiral interactions.

In the realm of synthetic chemistry, the preparation of Rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methylphenol has presented both challenges and opportunities. The synthesis requires careful control over reaction conditions to ensure high enantiomeric purity and yield. Advanced techniques such as asymmetric catalysis and chiral auxiliary strategies have been employed to achieve these objectives. These methods not only enhance the efficiency of synthesis but also provide insights into the mechanisms governing stereoselectivity.

The potential applications of this compound extend beyond traditional pharmaceuticals. Its unique structural features make it suitable for use as an intermediate in the synthesis of more complex molecules or as a building block for materials science applications. For instance, researchers have explored its utility in designing novel polymers or ligands for catalytic systems.

The growing interest in biologics has also spurred investigations into how small molecules like Rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methylphenol can modulate biological pathways. By interacting with specific enzymes or receptors, these compounds can influence cellular processes and potentially offer therapeutic benefits. Preliminary studies suggest that derivatives of this molecule may have applications in treating neurological disorders or inflammatory conditions.

The future direction of research on this compound is likely to focus on expanding its chemical space through structural modifications and exploring new synthetic routes. Advances in computational chemistry and artificial intelligence are expected to play a significant role in accelerating these efforts by predicting novel derivatives with enhanced properties.

In conclusion, Rac-2-(1R,3R)-3-(aminomethyl)-2,2-dimethylcyclopropyl-4-methylphenol (CAS No. 2227871-60-3) stands out as a promising candidate for further exploration in chemical biology and drug discovery. Its complex stereochemistry and functional groups offer numerous possibilities for innovation, making it a cornerstone of current research endeavors aimed at developing next-generation therapeutics.